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Compound of Interest

Compound Name: Linadryl H

Cat. No.: B018421

To the attention of: Researchers, scientists, and drug development professionals.
Subject: Spectroscopic and Mechanistic Analysis of Linadryl H
A Note on the Identification of Linadryl H:

Initial research indicates a common point of confusion between "Linadryl H" and the well-
known antihistamine, Diphenhydramine. It is crucial to clarify that Linadryl H, or Linadryl
hydrochloride, is chemically distinct from Diphenhydramine hydrochloride.

o Linadryl hydrochloride is identified as 4-(2-benzhydryloxyethyl)morpholine hydrochloride
with the CAS number 5928-69-8 and a molecular formula of C19H24CINO:2.[1]

o Diphenhydramine hydrochloride has the CAS number 147-24-0 and a molecular formula of
C17H22CINO.

Despite extensive searches across scientific databases, patent literature, and technical data
sheets, publicly available experimental spectroscopic data (NMR, IR, Mass Spectrometry) for
Linadryl hydrochloride (CAS 5928-69-8) could not be located.

Therefore, this guide will provide a detailed spectroscopic analysis of the closely related and
frequently confused compound, Diphenhydramine hydrochloride, as a reference. The biological
pathway information presented is also specific to Diphenhydramine and should be considered
as a potential, but not confirmed, mechanism for Linadryl H.
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Spectroscopic Data of Diphenhydramine
Hydrochloride

The following sections present the available spectroscopic data for Diphenhydramine
hydrochloride in a structured format.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Spectroscopic Data of Diphenhydramine

Chemical Shift o . Assignment
Multiplicity Integration .
(ppm) (Tentative)

Aromatic protons
7.49-7.35 m 10H

(CeHs)2
5.61 s 1H CH-O
3.83-3.81 t 2H O-CH:2
3.41-3.39 t 2H N-CH:
2.88 s 6H N(CHs)z

13C NMR Spectroscopic Data of Diphenhydramine Hydrochloride
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Chemical Shift (ppm)

Assignment (Tentative)

141.9 Aromatic C (quaternary)
128.6 Aromatic CH

127.7 Aromatic CH

127.2 Aromatic CH

85.9 CH-O

65.8 O-CH:2

58.1 N-CH:

45.3 N(CHs)2

Infrared (IR) Spectroscopy

Key IR Absorption Bands for Diphenhydramine Hydrochloride

Wavenumber (cm~?) Intensity Assignment

3028 Sharp Aromatic C-H stretch
2950-2850 Medium Aliphatic C-H stretch
1176 Sharp C-N stretch (amine)
1111 Sharp C-0 stretch (ether)
750,700 Strong C-H out-of-plane bend

(monosubstituted benzene)

Mass Spectrometry (MS)

Key Mass Spectral Peaks for Diphenhydramine

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

miz Relative Intensity (%) Proposed Fragment
255 5 [M]* (Molecular lon)

167 100 [(CeHs)2CHJ*

165 60 [C13Ho]* (Fluorenyl cation)
77 25 [CeHs]*

58 95 [CH2=N(CHs)2]*

Experimental Protocols

Detailed experimental protocols for the acquisition of the cited data are not fully available in the
public domain. However, the following outlines the general methodologies employed for these
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
 Instrumentation: A high-field NMR spectrometer (e.g., 600 MHz) is typically used.

o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., Deuterium Oxide
- D20, or Chloroform-d - CDCIs).

o Data Acquisition: *H and 3C NMR spectra are acquired using standard pulse sequences.
Chemical shifts are referenced to an internal standard (e.g., TMS or DSS).

Infrared (IR) Spectroscopy
e Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is commonly used.

o Sample Preparation: The sample can be prepared as a KBr pellet, a nujol mull, or as a thin
film on a salt plate.

o Data Acquisition: The spectrum is recorded as percent transmittance or absorbance versus

wavenumber (cm™?).

Mass Spectrometry (MS)
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 Instrumentation: A mass spectrometer, often coupled with a chromatographic system (e.g.,
Gas Chromatography - GC-MS or Liquid Chromatography - LC-MS).

« lonization: Electron lonization (El) is a common method for generating the mass spectrum of
small molecules.

» Data Acquisition: The instrument separates ions based on their mass-to-charge ratio (m/z),
and the relative abundance of each ion is plotted to generate the mass spectrum.

Visualizations: Workflows and Signaling Pathways
General Experimental Workflow for Spectroscopic
Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a
chemical compound.

Caption: General workflow for spectroscopic analysis of a chemical compound.

Signaling Pathway of Diphenhydramine (as a
representative Hi-receptor antagonist)

The following diagram illustrates the mechanism of action of Diphenhydramine as a Histamine
Hi-receptor antagonist. This pathway may be similar for other first-generation antihistamines.

Caption: Mechanism of action of Diphenhydramine at the Histamine H1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Spectroscopic Data
of Linadryl H]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018421#spectroscopic-data-nmr-ir-mass-spec-of-
linadryl-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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